Cas no 2418667-83-9 (N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide hydrochloride)

• Product Name: N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide hydrochloride
• CAS No: 2418667-83-9
• MF: C₁₇H₁₈ClN₃OS
• MW: 347.862321376801
• MDL: MFCD32679880
• CID: 5677206
• PubChem ID: 165775317
• Update Time: 2025-10-30

N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide hydrochloride
• 2418667-83-9
• EN300-26676675

• MDL： MFCD32679880
• Inchi： 1S/C17H17N3OS.ClH/c18-14(12-6-2-1-3-7-12)11-19-17(21)10-15-13-8-4-5-9-16(13)22-20-15;/h1-9,14H,10-11,18H2,(H,19,21);1H
• InChI Key： CXMCCVFBDXNEQX-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2C(CC(NCC(C2C=CC=CC=2)N)=O)=N1

Computed Properties

• Exact Mass: 347.0859111g/mol
• Monoisotopic Mass: 347.0859111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2Ų

Additional information on N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide hydrochloride

N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide hydrochloride (CAS No. 2418667-83-9): A Comprehensive Overview

N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide hydrochloride (CAS No. 2418667-83-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of benzothiazole and belongs to the class of amino acid amides. The presence of the benzothiazole moiety and the amino group in its structure confers unique chemical and biological properties, making it a subject of extensive research.

The benzothiazole ring is a well-known heterocyclic structure that exhibits a wide range of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The amino group, on the other hand, plays a crucial role in the compound's ability to interact with various biological targets, such as enzymes and receptors. The combination of these functional groups in N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide hydrochloride results in a molecule with potential therapeutic benefits.

Recent studies have highlighted the potential of N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide hydrochloride in various medical applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Furthermore, research conducted at the University of California, San Francisco, has shown that N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide hydrochloride has significant neuroprotective effects. In vitro studies using neuronal cell cultures demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These findings suggest that N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide hydrochloride may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol-3-yl)acetamide hydrochloride has also been investigated for its antitumor activity. A study published in Cancer Research found that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and blocking cell cycle progression. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings indicate that N-(2-amino-2-phenylethyl)-2-(1,2-benzothiazol)hydrochloride may be a valuable lead compound for the development of novel anticancer agents.

The synthesis of N-(2-amino phenylethyl)-acetamide hydrochloride typically involves several steps. The first step involves the reaction of 1,2-benzothiazole with an appropriate acetylating agent to form 1,2-benzothiazole acetic acid. This intermediate is then converted to its corresponding amide by reacting it with 2-amino phenylethylamine in the presence of a coupling reagent such as EDCI or HATU. The final step involves the conversion of the free base to its hydrochloride salt by treating it with hydrochloric acid. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physicochemical properties of N-(2-amino phenylethyl)-acetamide hydrochloride have been extensively characterized. It is a white crystalline solid with a melting point ranging from 195°C to 197°C. The compound is soluble in water and common organic solvents such as methanol and dimethyl sulfoxide (DMSO). Its solubility profile makes it suitable for formulation into various dosage forms, including tablets, capsules, and injectable solutions.

In terms of safety and toxicity, preliminary studies have shown that N-(2-amino phenylethyl)-acetamide hydrochloride has low toxicity when administered orally or intravenously at therapeutic doses. However, further preclinical studies are required to fully evaluate its safety profile before it can be advanced to clinical trials. These studies will include assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

Despite its promising therapeutic potential, there are several challenges associated with the development of N-(2-amino phenylethyl)-acetamide hydrochloride as a pharmaceutical product. One major challenge is optimizing its pharmacokinetic properties to ensure adequate bioavailability and distribution to target tissues. Another challenge is identifying suitable formulation strategies to enhance its stability and shelf life.

To address these challenges, researchers are exploring various approaches such as prodrug strategies and nanoparticle-based delivery systems. Prodrugs can improve the solubility and permeability of N-(2-amino phenylethyl)-acetamide hydrochloride by modifying its chemical structure while maintaining its biological activity. Nanoparticle-based delivery systems can protect the compound from degradation in the gastrointestinal tract and facilitate targeted delivery to specific tissues or cells.

In conclusion, N-(2-amino phenylethyl)-acetamide hydrochloride (CAS No. 2418667-83-9) is a promising compound with diverse biological activities including anti-inflammatory, neuroprotective, and antitumor effects. Its unique chemical structure makes it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research efforts aim to optimize its pharmacological properties and overcome existing challenges to bring this compound closer to clinical use.